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Compound of Interest

Compound Name: C-Veratroylglycol

Cat. No.: B192641 Get Quote

Disclaimer: This Standard Operating Procedure (SOP) has been developed based on the

chemical structure of C-Veratroylglycol and safety data from related compounds, including

veratric acid, veratrole, and glycols. No specific Material Safety Data Sheet (MSDS) or

comprehensive safety data for C-Veratroylglycol has been found. Therefore, this SOP

provides guidance based on extrapolation and the precautionary principle. All users should

exercise caution and consult with their institution's safety officer before handling this

compound.

Hazard Identification
C-Veratroylglycol is a compound for which specific toxicological data is not readily available.

Based on its structural components (veratroyl group and glycol backbone), the following

potential hazards should be considered:

Skin and Eye Irritation: Similar to veratric acid, C-Veratroylglycol may cause skin and

serious eye irritation.[1][2]

Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory irritation.[1]

Harmful if Swallowed: Based on the oral toxicity of related compounds like veratrole, C-
Veratroylglycol may be harmful if ingested.

Allergic Skin Reaction: Some related compounds can cause allergic skin reactions.[1]
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Refer to the table below for a summary of data from related compounds.

Data Presentation: Properties of Related
Compounds

Property Veratric Acid Veratrole Propylene Glycol

CAS Number 93-07-2[3] 91-16-7 57-55-6

Molecular Formula C9H10O4 C8H10O2 C3H8O2

Molecular Weight 182.17 g/mol 138.16 g/mol 76.09 g/mol

Appearance
White to pale yellow

powder
Colorless liquid Colorless liquid

Melting Point 179-182 °C 22.5 °C -59 °C

Boiling Point 302-303 °C (est.) 206-207 °C 188.2 °C

LD50 (Oral, Rat) Not available 890 mg/kg 20,000 mg/kg

LD50 (Intraperitoneal,

Mouse)
>800 mg/kg Not available Not available

Hazards

Skin irritant, serious

eye irritant, may

cause respiratory

irritation

Harmful if swallowed
May cause slight eye

irritation

Experimental Protocols: Safe Handling Procedures
Engineering Controls

Work with C-Veratroylglycol in a certified chemical fume hood to minimize inhalation

exposure.

Ensure a safety shower and eyewash station are readily accessible.

Personal Protective Equipment (PPE)
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Gloves: Wear nitrile or other chemically resistant gloves. Inspect gloves for integrity before

use and dispose of them after handling the compound.

Eye Protection: Chemical safety goggles are mandatory.

Lab Coat: A full-sleeved lab coat should be worn at all times.

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume

hood, a NIOSH-approved respirator with an appropriate cartridge should be used.

Handling and Storage
Handling:

Avoid creating dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from strong oxidizing agents.

Spill and Emergency Procedures
Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb liquid spills with an inert material (e.g., vermiculite,

sand) or gently sweep up solid spills.

Place the waste in a sealed container for proper disposal.
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Clean the spill area with soap and water.

Large Spills:

Evacuate the area and prevent entry.

Contact your institution's emergency response team.

First Aid:

In case of eye contact: Immediately flush with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids. Seek medical attention.

In case of skin contact: Remove contaminated clothing and wash the affected area with

soap and water. If irritation persists, seek medical attention.

If inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.

Waste Disposal
Dispose of C-Veratroylglycol and any contaminated materials as hazardous chemical waste

in accordance with local, state, and federal regulations.

Do not pour waste down the drain.

Visualization
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Workflow for Safe Handling of C-Veratroylglycol
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Caption: Safe Handling Workflow Diagram.
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Required PPE and Engineering Controls

Engineering Controls

Chemical Fume Hood

Eyewash Station

Safety Shower

Researcher

Personal Protective Equipment (PPE)

Safety Goggles

Nitrile Gloves

Lab Coat

Respirator (if needed)
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Caption: Required PPE and Controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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